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Compound of Interest

Compound Name: Olaparib-d8

Cat. No.: B11931777

For researchers and drug development professionals, sourcing high-purity, reliable deuterated
internal standards is a critical step in ensuring the accuracy and reproducibility of bioanalytical
assays. Olaparib-d8, the deuterated analog of the PARP inhibitor Olaparib, serves as an
essential internal standard for mass spectrometry-based quantification of the parent drug in
various biological matrices. This guide provides an in-depth overview of commercial suppliers,
experimental considerations, and a logical workflow for selecting the appropriate Olaparib-d8
product for your research needs.

Commercial Supplier Overview

A variety of chemical suppliers offer Olaparib-d8 for research purposes. The choice of supplier
often depends on factors such as purity, available quantities, cost, and the availability of
comprehensive analytical documentation. The following table summarizes key information for
several prominent suppliers.
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Experimental Protocols: Utilizing Olaparib-d8 in
Bioanalysis

Olaparib-d8 is predominantly used as an internal standard in liquid chromatography-tandem

mass spectrometry (LC-MS/MS) methods to quantify Olaparib in biological samples. The

following provides a generalized methodology based on published research.[7][8][9]
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Sample Preparation (Liquid-Liquid Extraction)[9]

e To 100 pL of plasma, add 1 mL of ethyl acetate containing the working concentration of
Olaparib-d8.

o Vortex the mixture thoroughly.
o Centrifuge to separate the organic and aqueous layers.

» Transfer the organic supernatant to a new tube and evaporate to dryness under a stream of
nitrogen.

¢ Reconstitute the dried extract in a suitable volume of the initial mobile phase.

Chromatographic Conditions|[8]

e Column: A C18 reversed-phase column is commonly used (e.g., Phenomenex Gemini C18,
2.1 x 150 mm, 3 pum).[8]

* Mobile Phase: A gradient elution using a combination of an aqueous phase (e.g., 10 mM
ammonium formate with 0.1% formic acid) and an organic phase (e.g., acetonitrile) is typical.

[8]

o Flow Rate: Dependent on the column dimensions, but typically in the range of 0.2-0.5
mL/min.

« Injection Volume: Typically 2-10 pL.

Mass Spectrometry Conditions[8][9]

« lonization Mode: Positive electrospray ionization (ESI+) is generally used.[8]
¢ Multiple Reaction Monitoring (MRM) Transitions:
o Olaparib: m/z 435.4 — 367.7 or 281.1[8][9]

o Olaparib-d8: m/z 443.4 — 375.7 or 281.1[8][9]
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o Optimization: lon source parameters such as capillary voltage, gas flows, and temperature,
as well as compound-specific parameters like collision energy, should be optimized to
achieve the best signal intensity and specificity.

Supplier Selection Workflow

The process of selecting a suitable commercial supplier for Olaparib-d8 involves several key
decision points to ensure the procured material meets the specific requirements of the intended
research application. The following diagram illustrates a logical workflow for this selection
process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to Commercial Olaparib-d8 for
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11931777#commercial-suppliers-of-olaparib-d8-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b11931777?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/olaparib-d8.html
https://www.simsonpharma.com/product/olaparib-d8
https://www.netascientific.com/ast-g18169-1mg
https://www.schd-shimadzu.com/en/stable-labeled-standards/1585-198751--2H8-Olaparib.html
https://www.glpbio.com/olaparib-d8.html
https://clearsynth.com/product/olaparib-d8
https://pmc.ncbi.nlm.nih.gov/articles/PMC7085221/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7085221/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6429415/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6429415/
https://www.mdpi.com/2227-9075/1/2/82
https://www.benchchem.com/product/b11931777#commercial-suppliers-of-olaparib-d8-for-research
https://www.benchchem.com/product/b11931777#commercial-suppliers-of-olaparib-d8-for-research
https://www.benchchem.com/product/b11931777#commercial-suppliers-of-olaparib-d8-for-research
https://www.benchchem.com/product/b11931777#commercial-suppliers-of-olaparib-d8-for-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11931777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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